Cas no 105370-59-0 ((1R)-1-phenylpentan-1-amine)

• Product Name: (1R)-1-phenylpentan-1-amine
• CAS No: 105370-59-0
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 1152712
• PubChem ID: 11084209
• Update Time: 2025-08-04

(1R)-1-phenylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-butyl-, (R)-
• (1R)-1-phenylpentan-1-amine
• AKOS012670139
• CS-0297210
• (R)-1-Phenylpentan-1-amine
• EX-A7810P
• 105370-59-0
• EN300-150773
• (1R)-1-phenyl-1-pentanamine
• SCHEMBL22570767

• Inchi： 1S/C11H17N/c1-2-3-9-11(12)10-7-5-4-6-8-10/h4-8,11H,2-3,9,12H2,1H3/t11-/m1/s1
• InChI Key： LQUVVWBTBOYJAU-LLVKDONJSA-N
• SMILES： N[C@@H](C1C=CC=CC=1)CCCC

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02